(Z)-6-((4-fluorobenzyl)oxy)-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one

• IUPAC Name: (2Z)-6-[(4-fluorophenyl)methoxy]-2-[(3-methylthiophen-2-yl)methylidene]-1-benzofuran-3-one
• InChI: InChI=1S/C21H15FO3S/c1-13-8-9-26-20(13)11-19-21(23)17-7-6-16(10-18(17)25-19)24-12-14-2-4-15(22)5-3-14/h2-11H,12H2,1H3/b19-11-
• InChI Key: WJNGBUXYQSZJGP-ODLFYWEKSA-N
• Canonical SMILES: CC1=C(SC=C1)C=C2C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(C=C4)F
• Isomeric SMILES: CC1=C(SC=C1)/C=C\2/C(=O)C3=C(O2)C=C(C=C3)OCC4=CC=C(C=C4)F
• Molecular Formula: C21H15FO3S
• Molecular Weight: 366.4 g/mol

Description

(Z)-6-((4-fluorobenzyl)oxy)-2-((3-methylthiophen-2-yl)methylene)benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C21H15FO3S and its molecular weight is 366.41. The purity is usually 95%.
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Scientific Research Applications

Enantioselectivity in Medicinal Chemistry

• Studies on compounds with benzofuran-2-yl and imidazole functionalities, similar to the core structure of the specified compound, have explored their enantioselectivity as inhibitors of aromatase (P450Arom). These studies emphasize the importance of stereochemistry in medicinal applications, particularly in designing drugs with specific biological targets. The research highlights the low stereospecificity of enantiomers in inhibiting aromatase, pointing towards the nuanced role of molecular configuration in drug efficacy (Khodarahmi et al., 1998).

Antimicrobial Properties

• Fluorobenzamide derivatives, related to the fluoro and benzoyl groups in the specified compound, have been synthesized and evaluated for their antimicrobial properties. These compounds, through Knoevenagel condensation and bearing a fluorine atom, showed promising activity against both Gram-positive and Gram-negative bacteria, as well as fungi. The presence of a fluorine atom was essential for enhancing antimicrobial activity, showcasing the potential of such compounds in developing new antimicrobial agents (Desai et al., 2013).

Catalysis and Material Science

• In the realm of material science and catalysis, the structural motifs similar to those found in the specified compound have been studied for their role in metal-organic frameworks (MOFs) and coordination polymers. These studies often focus on the synthesis and structural characterization of complexes that exhibit unique properties such as luminescence, gas adsorption, and photocatalytic activity. For instance, coordination polymers with carboxyphenyl benzene units have been synthesized, demonstrating intricate assembly and porous properties suitable for gas adsorption and catalysis applications (Zentner et al., 2015).

Organic Synthesis and Chemical Reactions

• Research in organic synthesis has explored reactions and syntheses involving benzofuran derivatives and related functional groups, aiming at the development of novel compounds with potential pharmacological activities. These studies often involve complex synthetic pathways, including condensation reactions, to create molecules with specific biological or chemical properties. The synthesis of novel N-benzyl aplysinopsin analogs, exhibiting potential as anticancer agents, exemplifies the utility of these structural components in designing molecules with significant biological activity (Penthala et al., 2011).